1-(2-bromo-4,5-dimethoxybenzyl)piperidine

• IUPAC Name: 1-[(2-bromo-4,5-dimethoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C14H20BrNO2/c1-17-13-8-11(12(15)9-14(13)18-2)10-16-6-4-3-5-7-16/h8-9H,3-7,10H2,1-2H3
• InChI Key: RPSUREUXNPGXQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN2CCCCC2)Br)OC
• Molecular Formula: C14H20BrNO2
• Molecular Weight: 314.22 g/mol

Description

1-(2-bromo-4,5-dimethoxybenzyl)piperidine, also known as 2C-B-Br, is a chemical compound that belongs to the family of phenethylamines. It is a synthetic substance that has been used in scientific research to study its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2-bromo-4,5-dimethoxybenzyl)piperidine is not fully understood. It is believed to act as a partial agonist at the 5-HT2A receptor, which is a serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. It is also believed to have affinity for the dopamine receptors, which are involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
1-(2-bromo-4,5-dimethoxybenzyl)piperidine has been found to induce psychedelic effects such as altered perception, euphoria, and changes in thought processes. It has also been found to have stimulant effects such as increased heart rate and blood pressure. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-bromo-4,5-dimethoxybenzyl)piperidine in lab experiments is its ability to induce psychedelic effects similar to other phenethylamines. This makes it a useful tool for investigating the effects of psychedelics on the brain and behavior. One limitation is its relatively low potency compared to other phenethylamines, which may require higher doses to achieve the desired effects.

Future Directions

There are several future directions for research on 1-(2-bromo-4,5-dimethoxybenzyl)piperidine. One direction is to investigate its potential as a therapeutic agent for the treatment of mental health disorders such as depression and anxiety. Another direction is to investigate its effects on brain function and behavior using advanced imaging techniques such as functional magnetic resonance imaging (fMRI) and positron emission tomography (PET). Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion
1-(2-bromo-4,5-dimethoxybenzyl)piperidine is a synthetic substance that has been used in scientific research to investigate its biochemical and physiological effects. It has been found to induce psychedelic effects and has potential as a therapeutic agent for the treatment of mental health disorders. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(2-bromo-4,5-dimethoxybenzyl)piperidine involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde and piperidine in the presence of a reducing agent. The reducing agent used in the synthesis is usually sodium borohydride or lithium aluminum hydride. The reaction is carried out in an organic solvent such as ethanol or methanol. The product is obtained as a white solid that is purified by recrystallization.

Scientific Research Applications

1-(2-bromo-4,5-dimethoxybenzyl)piperidine has been used in scientific research to study its effects on the central nervous system. It has been found to have psychedelic properties similar to other phenethylamines such as 2C-B and 2C-I. It has been used in studies to investigate its potential as a therapeutic agent for the treatment of depression, anxiety, and post-traumatic stress disorder.